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For researchers, scientists, and drug development professionals navigating the intricate world

of glycosylation, the ability to distinguish between different N-glycan subtypes is paramount.

The structural nuances of these complex carbohydrate structures, particularly the distinction

between hybrid and complex N-glycans, play critical roles in protein folding, cell signaling, and

immune responses. This guide provides an in-depth comparison of lectins that exhibit

differential binding affinities for hybrid versus complex N-glycans, supported by experimental

data and detailed protocols to empower your research.

The Structural Landscape: Hybrid vs. Complex N-
Glycans
N-glycans are oligosaccharides attached to the nitrogen atom of asparagine residues in a

protein. All N-glycans share a common pentasaccharide core (Man3GlcNAc2), but diverge into

three main classes: high-mannose, hybrid, and complex.[1]

Hybrid N-glycans are intermediates in the glycosylation pathway and, as their name

suggests, possess features of both high-mannose and complex types. They typically have

unsubstituted terminal mannose residues on the α-1,6 mannose arm of the core,
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characteristic of high-mannose glycans, and one or two antennae initiated by N-

acetylglucosamine (GlcNAc) on the α-1,3 mannose arm, a hallmark of complex glycans.[1]

Complex N-glycans are characterized by the presence of GlcNAc antennae on both the

α-1,3 and α-1,6 arms of the mannose core. These antennae can be further elongated with

various monosaccharides, such as galactose, sialic acid, and fucose, leading to a vast

diversity of structures, including bi-, tri-, and tetra-antennary forms.[1]

This structural divergence forms the basis for their differential recognition by specific lectins.

Diagram of N-Glycan Structures
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Caption: Simplified representation of hybrid and complex N-glycan structures.

Key Lectins for Differentiating N-Glycan Subtypes
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Several plant lectins have emerged as invaluable tools for distinguishing between hybrid and

complex N-glycans due to their specific carbohydrate-binding preferences. This section details

the binding specificities of four such lectins: Concanavalin A (ConA), Galanthus nivalis Lectin

(GNL), Phaseolus vulgaris Erythroagglutinin (PHA-E), and Phaseolus vulgaris Leucoagglutinin

(PHA-L).

Concanavalin A (ConA): A Mannose-Binding Lectin with
a Preference for Unprocessed Glycans
Concanavalin A, a lectin from the jack bean (Canavalia ensiformis), primarily recognizes

terminal α-D-mannosyl and α-D-glucosyl residues.[2][3] This specificity allows it to bind to high-

mannose and, to a lesser extent, hybrid N-glycans where mannose residues are accessible.

Binding Mechanism: ConA's carbohydrate recognition domain (CRD) interacts with the

hydroxyl groups of mannose residues. The binding affinity is significantly influenced by the

accessibility of these residues.

Differential Affinity: ConA exhibits a higher affinity for high-mannose and hybrid N-glycans

compared to complex N-glycans.[4] In complex N-glycans, the terminal mannose residues

are often capped with other sugars (e.g., GlcNAc, galactose, sialic acid), which sterically

hinders ConA binding. The presence of a bisecting GlcNAc residue on complex N-glycans

has been shown to abolish ConA binding.[5]

Galanthus nivalis Lectin (GNL): Specificity for Terminal
α-1,3-Linked Mannose
Isolated from snowdrop bulbs, GNL is a mannose-specific lectin with a strong preference for

terminal α-1,3-linked mannose residues.[6][7][8][9][10] This makes it a valuable tool for

identifying high-mannose and certain hybrid N-glycans.

Binding Mechanism: The CRD of GNL specifically accommodates the α-1,3 linkage of

mannose. Unlike many other mannose-binding lectins, GNL does not require metal ions for

its activity.[6][9][10]

Differential Affinity: GNL shows high affinity for high-mannose N-glycans rich in terminal

α-1,3-mannose. Its binding to hybrid N-glycans depends on the presence of this specific
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linkage. It generally does not bind to complex N-glycans where the mannose residues are

substituted.[7] The presence of a bisecting GlcNAc has been shown to abolish GNL binding

to N-glycans.[5]

Phaseolus vulgaris Erythroagglutinin (PHA-E): A Marker
for Bisecting GlcNAc
PHA-E, one of the two major isolectins from the red kidney bean, is highly specific for a

particular structural motif on complex N-glycans: the bisecting GlcNAc.[11][12] This unique

specificity makes it an excellent tool for identifying this important modification.

Binding Mechanism: The binding pocket of PHA-E specifically recognizes the β-1,4-linked

GlcNAc residue attached to the core β-mannose of complex N-glycans.[13][14]

Differential Affinity: PHA-E exhibits strong binding to complex N-glycans containing a

bisecting GlcNAc.[15][16] It has negligible to no affinity for hybrid N-glycans or complex N-

glycans lacking this modification.[12]

Phaseolus vulgaris Leucoagglutinin (PHA-L):
Recognizing Branched Complex N-Glycans
The other major isolectin from the red kidney bean, PHA-L, has a preference for branched

complex N-glycans, specifically those containing a β-1,6-linked GlcNAc branch on the α-1,6

mannose arm of the core.[17]

Binding Mechanism: The CRD of PHA-L recognizes the branching pattern of complex N-

glycans, with a particular affinity for tri- and tetra-antennary structures.[17]

Differential Affinity: PHA-L binds strongly to highly branched complex N-glycans.[18] Its

affinity for bi-antennary complex N-glycans is lower, and it shows minimal to no binding to

hybrid or high-mannose N-glycans.[19] The presence of a bisecting GlcNAc can be tolerated

by PHA-L.[5]

Quantitative Comparison of Lectin Binding Affinities
The following table summarizes the differential binding affinities of these four lectins for hybrid

and complex N-glycans, with representative dissociation constants (Kd) where available. It is
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important to note that Kd values can vary depending on the specific glycan structure and the

experimental method used.

Lectin
Preferred N-
Glycan
Type

Key
Structural
Determinan
t

Typical Kd
Range (for
preferred
glycan)

Binding to
Hybrid N-
Glycans

Binding to
Complex N-
Glycans

Concanavalin

A (ConA)

High-

Mannose,

Hybrid

Terminal α-D-

Mannose

0.25 - 2.89

µM[20]
High

Low to None

(especially

with bisecting

GlcNAc)[4][5]

Galanthus

nivalis Lectin

(GNL)

High-

Mannose,

Hybrid

Terminal

α-1,3-

Mannose

Not widely

reported

High (if α-1,3-

Man is

present)[7]

None[5][7]

Phaseolus

vulgaris

Erythroaggluti

nin (PHA-E)

Complex
Bisecting

GlcNAc

Not widely

reported
None

High (only

with bisecting

GlcNAc)[11]

[12][16]

Phaseolus

vulgaris

Leucoaggluti

nin (PHA-L)

Complex

(branched)

β-1,6-linked

GlcNAc

branch

Not widely

reported
None

High

(especially for

tri- and tetra-

antennary)

[17][18][19]

Experimental Protocols for Assessing Lectin-Glycan
Interactions
To provide actionable insights, this section outlines detailed, step-by-step methodologies for

two common techniques used to quantify lectin-glycan binding: Surface Plasmon Resonance

(SPR) and Glycan Microarrays.

Experimental Workflow: Surface Plasmon Resonance
(SPR)
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SPR is a powerful label-free technique for real-time monitoring of biomolecular interactions,

allowing for the determination of binding kinetics (association and dissociation rates) and

affinity (Kd).[21][22][23]

Diagram of SPR Workflow
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Caption: Step-by-step workflow for Surface Plasmon Resonance (SPR) analysis of lectin-

glycan interactions.

Detailed SPR Protocol:

Sensor Chip Preparation and Lectin Immobilization:

Rationale: Covalent immobilization of the lectin to the sensor chip surface creates a stable

platform for interaction analysis. Amine coupling is a common and robust method.

Equilibrate a carboxymethylated dextran (CM5) sensor chip with HBS-EP+ buffer (HEPES

buffered saline with EDTA and P20 surfactant).

Activate the sensor surface by injecting a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7

minutes.

Inject the lectin solution (e.g., 50 µg/mL in 10 mM sodium acetate, pH 4.5) over the

activated surface until the desired immobilization level is reached (typically 2000-5000

RU).
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Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl (pH 8.5) for 7

minutes.

A reference flow cell should be prepared similarly but without lectin immobilization to

subtract non-specific binding.

Binding Analysis:

Rationale: Injecting a series of glycan concentrations allows for the determination of

concentration-dependent binding and the subsequent calculation of kinetic parameters.

Prepare a dilution series of the purified hybrid or complex N-glycan in running buffer (e.g.,

0, 50, 100, 200, 400, 800 nM).

Inject each glycan concentration over both the lectin-immobilized and reference flow cells

at a constant flow rate (e.g., 30 µL/min) for a defined association time (e.g., 180 seconds).

Allow for dissociation in running buffer for a defined time (e.g., 300 seconds).

Data Analysis:

Rationale: Fitting the sensorgram data to a suitable binding model allows for the extraction

of kinetic and affinity constants.

Subtract the reference flow cell data from the active flow cell data to correct for bulk

refractive index changes and non-specific binding.

Fit the resulting sensorgrams to a 1:1 Langmuir binding model using the analysis software

(e.g., Biacore Evaluation Software) to determine the association rate constant (ka),

dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Experimental Workflow: Glycan Microarray
Glycan microarrays offer a high-throughput method to assess the binding of a lectin to a large

number of different glycans simultaneously.[2][24][25]

Diagram of Glycan Microarray Workflow
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Caption: General workflow for a glycan microarray experiment to determine lectin binding

specificity.

Detailed Glycan Microarray Protocol:

Array Preparation and Blocking:

Rationale: Printing a diverse library of glycans onto a functionalized slide creates a

multiplexed platform for binding analysis. Blocking prevents non-specific binding of the

lectin to the slide surface.

Use a robotic arrayer to print a library of purified hybrid and complex N-glycans onto an

NHS-activated or similarly functionalized glass slide.

After printing, store the slide according to the manufacturer's instructions.

Prior to use, rehydrate the slide in a humid chamber and then block with a blocking buffer

(e.g., 3% BSA in PBS with 0.05% Tween-20) for 1 hour at room temperature.

Lectin Incubation and Washing:

Rationale: Incubation with a fluorescently labeled lectin allows for the detection of binding

to specific glycans on the array. Washing removes non-specifically bound lectin, reducing

background signal.

Prepare a solution of the fluorescently labeled lectin (e.g., Cy3-labeled ConA at 10 µg/mL)

in binding buffer (e.g., TSM buffer: 20 mM Tris-HCl, 150 mM NaCl, 2 mM CaCl2, 2 mM

MgCl2, pH 7.4, with 1% BSA and 0.05% Tween-20).[24]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b16080624/docs?utm_src=pdf-body-img#a-researcher-s-guide-to-differentiating-hybrid-and-complex-n-glycans-with-lectins
https://www.cores.emory.edu/egmic/_includes/documents/sections/resources/method-microarray-analysis-protocol.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apply the lectin solution to the blocked glycan array and incubate for 1 hour at room

temperature in a humidified chamber, protected from light.

Wash the slide sequentially with TSM buffer with 0.05% Tween-20, TSM buffer, and finally

with deionized water to remove unbound lectin.

Scanning and Data Analysis:

Rationale: A fluorescence scanner quantifies the signal intensity at each glycan spot,

providing a measure of the lectin's binding affinity.

Dry the slide by centrifugation or with a stream of nitrogen.

Scan the slide using a microarray scanner at the appropriate excitation and emission

wavelengths for the fluorophore used.

Use microarray analysis software to quantify the fluorescence intensity of each spot.

Average the replicate spot intensities and subtract the local background. The resulting

signal intensities are proportional to the amount of bound lectin and indicate the relative

binding affinity for each glycan.

Conclusion
The differential binding affinities of lectins for hybrid versus complex N-glycans provide a

powerful toolkit for glycosylation analysis. ConA and GNL are excellent for identifying less

processed high-mannose and hybrid structures, while PHA-E and PHA-L offer high specificity

for distinct features of complex N-glycans, namely the bisecting GlcNAc and extensive

branching, respectively. By employing quantitative techniques such as SPR and high-

throughput glycan microarrays, researchers can gain detailed insights into the glycan profiles of

their proteins of interest. The experimental protocols and comparative data presented in this

guide are intended to provide a solid foundation for the rational selection and application of

these invaluable tools in your research and development endeavors.

References
Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to
Complex and Oligomannose N-Glycans.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b16080624/docs?utm_src=pdf-body#a-researcher-s-guide-to-differentiating-hybrid-and-complex-n-glycans-with-lectins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Importance Of Lectin And Glycan Binding Specificity. Vector Labs.
Binding assay of lectins and glycoproteins by surface plasmon resonance. JoVE.
Microarray Analysis of Glycan Microarrays. Consortium for Functional Glycomics.
Hybrid- and complex-type N-glycans are not essential for Newcastle disease virus infection
and fusion of host cells.
The procedure for a typical lectin microarray experiment. (a) Lectins...
Tissue glycan analysis using lectin microarray. Glycoscience Protocols.
"Molecular and Mechanistic Basis of Lectin-Glycan Interactions" by Priyanka D. Kadav, Jared
L. Edwards et al. Digital Commons @ Michigan Tech.
Specific Recognition of Glycoproteins: Design Strategies and Application Prospects of
Molecularly Imprinted Polymers. MDPI.
Glycosylation patterns and PHA-E-associated glycoprotein profiling associated with early
hepatic encephalopathy in Chinese hepatocellular carcinoma patients.
N-Linked Glycans Overview. Sigma-Aldrich.
Protocol for Lectin Affinity Chromatography.
CarboGrove: a resource of glycan-binding specificities through analyzed glycan-array
datasets
Lectin Affinity Chrom
Antibodies and Lectins in Glycan Analysis. Essentials of Glycobiology.
Identification of N-glycan of alpha-fetoprotein by lectin affinity microarray.
Galanthus nivalis lectin (GNA). GLYcoDiag.
Phytohemagglutinin from Phaseolus vulgaris (PHA-E) displays a novel glycan recognition
mode using a common legume lectin fold. PubMed.
Protocol for separation and purification of lectins using carbohydrate affinity chromatography.
Phytohemagglutinin from Phaseolus vulgaris (PHA-E) displays a novel glycan recognition
mode using a common legume lectin fold. Glycobiology.
Glycan profiling of proteins using lectin binding by Surface Plasmon Resonance.
Binding properties of a mannose-specific lectin from the snowdrop (Galanthus nivalis) bulb.
Journal of Biological Chemistry.
Studies on the specific interaction of concanavalin A and saccharides by affinity
chromatography. Application of quantitative affinity chromatography to a multivalent system.
Journal of Biochemistry.
On Surface Assays: Surface Plasmon Resonance. Glycopedia.
Enhanced Concanavalin A Binding to Preorganized Mannose Nanoarrays in
Glycodendrimersomes Revealed Multivalent Interactions.
Concanavalin A targeting N-linked glycans in spike proteins influence viral interactions.
Dalton Transactions.
Preparation of glycopeptides by lectin affinity chrom

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection of lectin-glycan interaction using high resolution surface plasmon resonance.
Affinity Chromatography-based Lectin Purific
SPR analysis of a model glycan array: ten spots each of biotinylated...
Analysis of Glycan Recognition by Concanavalin A Using Absolute Binding Free Energy
Calculations.
Binding properties of a mannose-specific lectin from the snowdrop (Galanthus nivalis) bulb.
PubMed.
Concanavalin A - Polysaccharides Binding Affinity Analysis Using A Quartz Crystal
Microbalance. International Journal of Biological Macromolecules.
Galanthus nivalis lectin (GNA). Genaxxon Bioscience.
Galanthus nivalis lectin (GNA). Medicago AB.
Snowdrop lectins. PDBe.
Systematic synthesis of bisected N-glycans and unique recognitions by glycan-binding
proteins.
Complex N-Glycans Binding Lectins.
Concanavalin A-binding Glycoproteins Profiling.
Lipopolysaccharide Detection with Glycan-Specific Lectins a Nonspecific Binding Approach
Applied to Surface Plasmon Resonance. ACS Omega.
Bisecting GlcNAc Is a General Suppressor of Terminal Modification of N-glycan. Journal of
Biological Chemistry.
The mannose-specific bulb lectin from Galanthus nivalis (snowdrop) binds mono- and
dimannosides at distinct sites. Structure analysis of refined complexes at 2.3 A and 3.0 A
resolution. Journal of Molecular Biology.
The Essential Functions and Detection of Bisecting GlcNAc in Cell Biology. Frontiers in Cell
and Developmental Biology.
Quantification of binding affinity of glyconanomaterials with lectins. Analytical and
Bioanalytical Chemistry.
Galanthus nivalis Lectin (GNL/GNA) - Pure.
Systematic synthesis of bisected N-glycans and unique recognitions by glycan-binding
proteins. Chemical Science.
The Bisecting GlcNAc on N-Glycans Inhibits Growth Factor Signaling and Retards Mammary
Tumor Progression. Cancer Research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b16080624?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. vectorlabs.com [vectorlabs.com]

2. Preparation and Analysis of Glycan Microarrays - PMC [pmc.ncbi.nlm.nih.gov]

3. Concanavalin A-binding Glycoproteins Profiling - Creative Biolabs [creative-biolabs.com]

4. Antibodies and Lectins in Glycan Analysis - Essentials of Glycobiology - NCBI Bookshelf
[ncbi.nlm.nih.gov]

5. Systematic synthesis of bisected N-glycans and unique recognitions by glycan-binding
proteins - Chemical Science (RSC Publishing) [pubs.rsc.org]

6. Galanthus nivalis lectin (GNA) | GLYcoDiag [glycodiag.com]

7. researchgate.net [researchgate.net]

8. Binding properties of a mannose-specific lectin from the snowdrop (Galanthus nivalis) bulb
- PubMed [pubmed.ncbi.nlm.nih.gov]

9. genaxxon.com [genaxxon.com]

10. aniara.com [aniara.com]

11. CarboGrove: a resource of glycan-binding specificities through analyzed glycan-array
datasets from all platforms - PMC [pmc.ncbi.nlm.nih.gov]

12. Frontiers | The Essential Functions and Detection of Bisecting GlcNAc in Cell Biology
[frontiersin.org]

13. Phytohemagglutinin from Phaseolus vulgaris (PHA-E) displays a novel glycan
recognition mode using a common legume lectin fold - PubMed [pubmed.ncbi.nlm.nih.gov]

14. academic.oup.com [academic.oup.com]

15. Glycosylation patterns and PHA-E-associated glycoprotein profiling associated with early
hepatic encephalopathy in Chinese hepatocellular carcinoma patients - PMC
[pmc.ncbi.nlm.nih.gov]

16. Systematic synthesis of bisected N-glycans and unique recognitions by glycan-binding
proteins - PMC [pmc.ncbi.nlm.nih.gov]

17. Glycan profiling by lectin microarray - Glycoscience Protocols (GlycoPODv2) - NCBI
Bookshelf [ncbi.nlm.nih.gov]

18. researchgate.net [researchgate.net]

19. Comprehensive analysis of lectin-glycan interactions reveals determinants of lectin
specificity | PLOS Computational Biology [journals.plos.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://vectorlabs.com/blog/the-importance-of-lectin-and-glycan-binding-specificity/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097418/
https://www.creative-biolabs.com/glycoprotein/concanavalin-a-binding-glycoproteins-profiling.htm
https://www.ncbi.nlm.nih.gov/books/NBK1919/
https://www.ncbi.nlm.nih.gov/books/NBK1919/
https://pubs.rsc.org/en/content/articlelanding/2022/sc/d1sc05435j
https://pubs.rsc.org/en/content/articlelanding/2022/sc/d1sc05435j
https://www.glycodiag.com/products/galanthus-nivalis/
https://www.researchgate.net/publication/19819837_Binding_properties_of_a_mannose-specific_lectin_from_the_snowdrop_Galanthus_nivalis_bulb
https://pubmed.ncbi.nlm.nih.gov/3335522/
https://pubmed.ncbi.nlm.nih.gov/3335522/
https://www.genaxxon.com/docs/pdf/descriptions/descr_d1513_gna.pdf
https://www.aniara.com/mm5/PDFs/IFU/IFU_A05-0120.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9280547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9280547/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00511/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2020.00511/full
https://pubmed.ncbi.nlm.nih.gov/24436051/
https://pubmed.ncbi.nlm.nih.gov/24436051/
https://academic.oup.com/glycob/article/24/4/368/1988441
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9241959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9241959/
https://www.ncbi.nlm.nih.gov/books/NBK594006/
https://www.ncbi.nlm.nih.gov/books/NBK594006/
https://www.researchgate.net/publication/355128394_Comprehensive_analysis_of_lectin-glycan_interactions_reveals_determinants_of_lectin_specificity
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009470
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009470
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. Concanavalin A - Polysaccharides Binding Affinity Analysis Using A Quartz Crystal
Microbalance - PMC [pmc.ncbi.nlm.nih.gov]

21. Binding assay of lectins and glycoproteins by surface plasmon resonance - Glycoscience
Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

22. researchgate.net [researchgate.net]

23. On Surface Assays: Surface Plasmon Resonance - Glycopedia [glycopedia.eu]

24. cores.emory.edu [cores.emory.edu]

25. Tissue glycan analysis using lectin microarray - Glycoscience Protocols (GlycoPODv2) -
NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Researcher's Guide to Differentiating Hybrid and
Complex N-Glycans with Lectins]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16080624/docs#a-researcher-s-guide-to-
differentiating-hybrid-and-complex-n-glycans-with-lectins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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